Cas no 2172213-90-8 (4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol)

• Product Name: 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol
• CAS No: 2172213-90-8
• MF: C₁₄H₂₆O₃
• MW: 242.354444980621
• CID: 6102269
• PubChem ID: 165602323
• Update Time: 2025-07-01

4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol
• EN300-1643277
• 2172213-90-8
• 4-[1-(hydroxymethyl)-4,4-dimethylcyclohexyl]oxan-4-ol

• Inchi： 1S/C14H26O3/c1-12(2)3-5-13(11-15,6-4-12)14(16)7-9-17-10-8-14/h15-16H,3-11H2,1-2H3
• InChI Key： CTVSPNSEVLJWNT-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CO)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 242.18819469g/mol
• Monoisotopic Mass: 242.18819469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol

4-1-(Hydroxymethyl)-4,4-Dimethylcyclohexyloxan-4-ol: A Comprehensive Overview

4-1-(Hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol (CAS No. 2172213-90-8) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a cyclohexane ring with a hydroxymethyl group and a dimethylcyclohexyloxan moiety. These structural elements contribute to its diverse chemical properties and biological activities.

The hydroxymethyl group in 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol plays a crucial role in its reactivity and solubility. This functional group can participate in various chemical reactions, such as esterification, etherification, and oxidation, making the compound a valuable intermediate in the synthesis of more complex molecules. Additionally, the presence of the hydroxymethyl group enhances the compound's solubility in polar solvents, which is beneficial for its use in solution-based reactions and formulations.

The dimethylcyclohexyloxan moiety is another key structural feature of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol. This moiety imparts rigidity and stability to the molecule, which can influence its conformational behavior and interactions with other molecules. The cyclohexane ring provides a rigid framework that can be modified through substitution or functionalization, allowing for the synthesis of derivatives with tailored properties.

In the context of pharmaceutical research, 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in disease pathways. For example, research published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit the activity of a key enzyme implicated in neurodegenerative diseases. This finding suggests that 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol could serve as a starting point for the design of more potent and selective inhibitors.

Beyond its pharmaceutical applications, 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol has also been investigated for its use in materials science. The compound's unique combination of functional groups makes it suitable for the synthesis of polymers with specific properties. For instance, studies have demonstrated that derivatives of this compound can be used to create biodegradable polymers with controlled degradation rates, which have potential applications in environmental remediation and medical devices.

The synthesis of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include Grignard reactions, Wittig reactions, and ring-closing metathesis (RCM). These methods allow for the efficient construction of the desired molecular framework while minimizing side reactions and impurities. Recent advancements in catalytic methods have further improved the yield and purity of the final product.

In terms of safety and handling, it is important to note that while 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol is not classified as a hazardous material or controlled substance, proper precautions should still be taken during its use. Standard laboratory safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and disposing of waste materials according to local regulations.

The future outlook for 4-1-(hydroxymethyl)-4,4-dimethylcyclohexyloxan-4-ol is promising. Ongoing research continues to uncover new applications and potential uses for this compound across various industries. As more data becomes available from clinical trials and practical applications, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.